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Compound of Interest

Compound Name: (R)-Phe-A110/B319

Cat. No.: B15560694 Get Quote

A comprehensive search of publicly available scientific literature and chemical databases for

the specific phenylalanine derivative "(R)-Phe-A110/B319" did not yield any direct results. This

suggests that "(R)-Phe-A110/B319" may be a proprietary compound name, an internal

research code not yet disclosed in public literature, a very recent discovery that has not been

published, or a potential misnomer.

While a detailed analysis of "(R)-Phe-A110/B319" is not possible due to the absence of specific

data, a broader review of phenylalanine derivatives provides context for the potential

significance and application of such a compound in drug discovery and development.

Phenylalanine and its derivatives are a crucial class of molecules in medicinal chemistry,

valued for their role as building blocks for peptides and small-molecule drugs.[1][2]

The Role of Phenylalanine Derivatives in Drug
Development
Phenylalanine is an essential amino acid that serves as a precursor for several key

neurotransmitters, including dopamine and norepinephrine.[3][4] Its rigid structure is often

exploited by medicinal chemists to design molecules that can interact with specific biological

targets. Modifications to the phenylalanine scaffold can enhance properties such as binding

affinity, metabolic stability, and bioavailability.[1][5]

Researchers utilize various strategies to modify the basic phenylalanine structure for

therapeutic purposes:
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Halogenation: The introduction of halogen atoms, such as fluorine or bromine, onto the

phenyl ring is a common strategy.[1][6][7] Fluorinated phenylalanine derivatives, for example,

are used to improve the biophysical and chemical properties of bioactive molecules.[7] An

example is the use of fluorinated derivatives in the development of positron emission

tomography (PET) imaging agents for tumor detection.[7]

Acetylation: The addition of an acetyl group can influence a compound's solubility and

bioavailability, making acetylated phenylalanine derivatives versatile molecules for synthetic

chemists.[6]

β-Phenylalanine Derivatives (β-PAD): These derivatives, where the amino group is attached

to the second carbon from the carboxyl group, offer greater stability than their natural α-

amino acid counterparts.[2] They are of significant interest as components of drugs and as

starting materials for synthesizing key compounds in various therapeutic areas, including

oncology and Alzheimer's disease.[2]

General Synthetic Approaches and Applications
The synthesis of phenylalanine derivatives is a well-established field, with numerous methods

available to create a diverse range of structures.[2] These compounds have been successfully

incorporated into a variety of therapeutic agents. For instance, β-phenylalanine derivatives

have been utilized in the synthesis of antiviral and anticancer agents.[2] Other derivatives, such

as Boronophenylalanine (BPA), are used in neutron capture therapy.[3]

Conclusion
While the specific compound (R)-Phe-A110/B319 remains elusive in the current body of

scientific literature, the extensive research into other phenylalanine derivatives underscores the

potential importance of this class of molecules. Innovations in the synthesis and application of

these compounds continue to drive the development of new therapeutics.[2][6]

Further investigation into "(R)-Phe-A110/B319" would require access to proprietary information

or future publications that disclose its structure, synthesis, and biological activity. Without this

information, a detailed technical guide with quantitative data, experimental protocols, and

signaling pathway diagrams cannot be constructed.
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Should information on a specific, publicly documented phenylalanine derivative be of interest, a

similar in-depth analysis could be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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